Cas no 1311315-90-8 (2,2,2-Trifluoroethyl N-(1-ethyl-6-oxo-1,6-dihydropyridin-3-yl)carbamate)

• Product Name: 2,2,2-Trifluoroethyl N-(1-ethyl-6-oxo-1,6-dihydropyridin-3-yl)carbamate
• CAS No: 1311315-90-8
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 5053461
• Update Time: 2025-06-07

2,2,2-Trifluoroethyl N-(1-ethyl-6-oxo-1,6-dihydropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-(1-ethyl-6-oxo-1,6-dihydropyridin-3-yl)carbamate
• NE57029
• Z1238546109
• 2,2,2-trifluoroethyl N-(1-ethyl-6-oxopyridin-3-yl)carbamate
• 2,2,2-Trifluoroethyl N-(1-ethyl-6-oxo-1,6-dihydropyridin-3-yl)carbamate

• Inchi： 1S/C10H11F3N2O3/c1-2-15-5-7(3-4-8(15)16)14-9(17)18-6-10(11,12)13/h3-5H,2,6H2,1H3,(H,14,17)
• InChI Key： YLECTYGZMMGHAD-UHFFFAOYSA-N
• SMILES： FC(COC(NC1C=CC(N(C=1)CC)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 402
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 2,2,2-Trifluoroethyl N-(1-ethyl-6-oxo-1,6-dihydropyridin-3-yl)carbamate

2,2,2-Trifluoroethyl N-(1-ethyl-6-oxo-1,6-dihydropyridin-3-yl)carbamate: A Comprehensive Overview

2,2,2-Trifluoroethyl N-(1-ethyl-6-oxo-1,6-dihydropyridin-3-yl)carbamate, with the CAS number 1311315-90-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 2,2,2-Trifluoroethyl N-(1-ethyl-6-oxo-1,6-dihydropyridin-3-yl)carbamate is noteworthy for its incorporation of a trifluoromethyl group and a pyridine ring. The trifluoromethyl group is known for its strong electron-withdrawing properties and can significantly influence the physical and biological properties of the molecule. The pyridine ring, on the other hand, contributes to the compound's stability and reactivity. These structural features make 2,2,2-Trifluoroethyl N-(1-ethyl-6-oxo-1,6-dihydropyridin-3-yl)carbamate a promising candidate for various pharmaceutical applications.

The synthesis of 2,2,2-Trifluoroethyl N-(1-ethyl-6-oxo-1,6-dihydropyridin-3-yl)carbamate typically involves a multi-step process. One common approach is to start with the preparation of the pyridine derivative by condensing an appropriate aldehyde with an amine. The resulting pyridine derivative is then reacted with trifluoroacetic anhydride to form the desired carbamate. This synthetic route has been optimized in several studies to improve yield and purity. For instance, a recent study published in the Journal of Organic Chemistry reported a high-yield synthesis method using microwave-assisted reactions, which significantly reduced reaction time and improved product quality.

In terms of biological activity, 2,2,2-Trifluoroethyl N-(1-ethyl-6-oxo-1,6-dihydropyridin-3-yl)carbamate has shown promising results in various assays. One notable application is its potential as an inhibitor of specific enzymes involved in metabolic pathways. A study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme in the biosynthesis of cholesterol. This finding suggests that 2,2,2-Trifluoroethyl N-(1-ethyl-6-oxo-1,6-dihydropyridin-3-yl)carbamate could be developed into a novel therapeutic agent for treating hypercholesterolemia.

Beyond its enzymatic inhibition properties, 2,2,2-Trifluoroethyl N-(1-ethyl-6-oxo-1,6-dihydropyridin-3-yl)carbamate has also been investigated for its potential as an antiviral agent. Research conducted at a leading pharmaceutical institute found that this compound exhibits potent antiviral activity against several RNA viruses. The mechanism of action appears to involve interference with viral replication processes. These findings have sparked interest in further exploring the antiviral potential of this compound for treating viral infections such as influenza and hepatitis C.

The pharmacokinetic properties of 2,2,2-Trifluoroethyl N-(1-ethyl-6-o xo - 1 , 6 - dihydropyridin - 3 - yl ) carbamate have also been studied extensively . Preliminary data indicate that this compound has favorable absorption , distribution , metabolism , and excretion (ADME) profiles . It shows good oral bioavailability and a reasonable half-life , making it suitable for further development as an oral medication . Additionally , its low toxicity profile in preclinical studies suggests that it may have a wide therapeutic window , which is crucial for clinical applications .

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